Cas no 31295-66-6 (4-Iodo-5-methyl-3-phenylisoxazole)
31295-66-6 structure
Product Name:4-Iodo-5-methyl-3-phenylisoxazole
CAS No:31295-66-6
MF:C10H8INO
MW:285.081094741821
MDL:MFCD02681888
CID:304474
PubChem ID:2776150
Update Time:2025-04-19
4-Iodo-5-methyl-3-phenylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 4-iodo-5-methyl-3-phenyl-
- 4-iodo-5-methyl-3-phenyl-1,2-oxazole
- 4-Iodo-5-methyl-3-phenylisoxazole
- 2-Phenyl-3-jod-4-methylisoxazol
- 4-iodo-3-phenyl-5-methylisoxazole
- 5-methyl-4-iodo-3-phenylisoxazole
- PS-7192
- SCHEMBL3952331
- DDVPBKUHWSZYIP-UHFFFAOYSA-N
- MFCD02681888
- J-515565
- AKOS026675572
- 4-iodo-5-methyl-3-phenylisoxazole, AldrichCPR
- CS-0314123
- 31295-66-6
- DTXSID60379845
- FT-0618773
-
- MDL: MFCD02681888
- Inchi: 1S/C10H8INO/c1-7-9(11)10(12-13-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: DDVPBKUHWSZYIP-UHFFFAOYSA-N
- SMILES: IC1=C(C)ON=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 284.96500
- Monoisotopic Mass: 284.96506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.686
- Melting Point: 104-105°C
- Boiling Point: 353.9 °C at 760 mmHg
- Flash Point: 167.8 °C
- Refractive Index: 1.614
- PSA: 26.03000
- LogP: 3.25460
4-Iodo-5-methyl-3-phenylisoxazole Security Information
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Safety Term:S24/25
- Risk Phrases:R36/37/38
4-Iodo-5-methyl-3-phenylisoxazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Iodo-5-methyl-3-phenylisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR22985-250mg |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 250mg |
£48.00 | 2025-02-19 | ||
| Apollo Scientific | OR22985-1g |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 1g |
£70.00 | 2023-04-17 | ||
| Chemenu | CM382945-1g |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM382945-5g |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 95%+ | 5g |
$*** | 2023-03-29 | |
| abcr | AB145328-1 g |
4-Iodo-5-methyl-3-phenylisoxazole, 95%; . |
31295-66-6 | 95% | 1g |
€112.50 | 2023-06-23 | |
| abcr | AB145328-10 g |
4-Iodo-5-methyl-3-phenylisoxazole, 95%; . |
31295-66-6 | 95% | 10g |
€547.00 | 2023-06-23 | |
| TRC | I709063-100mg |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I709063-500mg |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 500mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I709063-1g |
4-Iodo-5-methyl-3-phenylisoxazole |
31295-66-6 | 1g |
$ 250.00 | 2022-06-04 | ||
| abcr | AB145328-1g |
4-Iodo-5-methyl-3-phenylisoxazole, 95%; . |
31295-66-6 | 95% | 1g |
€112.50 | 2025-02-16 |
4-Iodo-5-methyl-3-phenylisoxazole Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
31295-66-6 (4-Iodo-5-methyl-3-phenylisoxazole) Related Products
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